Cas no 21855-72-1 (benzyl N-2-(methylamino)-2-oxoethylcarbamate)

Benzyl N-2-(methylamino)-2-oxoethylcarbamate is a carbamate derivative with applications in organic synthesis and pharmaceutical research. Its structure features a benzyloxycarbonyl (Cbz) protecting group, which is useful for amine protection in peptide synthesis, ensuring selective reactivity. The methylamino and carbonyl functionalities enhance its versatility as an intermediate in the preparation of more complex molecules. This compound exhibits stability under standard handling conditions and is soluble in common organic solvents, facilitating its use in various reaction schemes. Its well-defined reactivity profile makes it a valuable building block for the development of bioactive compounds and fine chemicals.

benzyl N-2-(methylamino)-2-oxoethylcarbamate structure

21855-72-1 structure

Product Name:benzyl N-2-(methylamino)-2-oxoethylcarbamate

CAS No:21855-72-1

MF:C₁₁H₁₄N₂O₃

MW:222.240462779999

MDL:MFCD22383725

CID:1037590

PubChem ID:15159952

Update Time:2025-06-06

benzyl N-2-(methylamino)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl (2-(methylamino)-2-oxoethyl)carbamate
- benzyl N-[2-(methylamino)-2-oxoethyl]carbamate
- DB-369859
- AKOS016008306
- MFCD22383725
- W12088
- WAA85572
- CHEMBL77379
- benzyl N-[(methylcarbamoyl)methyl]carbamate
- Benzyl [2-(methylamino)-2-oxoethyl]carbamate
- N-Methyl Cbz-Glycinamide
- AS-66267
- SCHEMBL8426731
- CS-0039015
- DTXSID60569320
- 21855-72-1
- Benzyl(2-(methylamino)-2-oxoethyl)carbamate
- Carbamic acid, [2-(methylamino)-2-oxoethyl]-, phenylmethyl ester
- SY124678
- benzyl N-2-(methylamino)-2-oxoethylcarbamate
- MDL： MFCD22383725
- Inchi： 1S/C11H14N2O3/c1-12-10(14)7-13-11(15)16-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,14)(H,13,15)
- InChI Key： PPWVKWHLWPSSSF-UHFFFAOYSA-N
- SMILES： O(C(NCC(NC)=O)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 222.10044231g/mol
Monoisotopic Mass: 222.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.4Å²

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Chemenu	CM192020-25g	benzyl (2-(methylamino)-2-oxoethyl)carbamate	21855-72-1	95%	25g	$426	2021-06-09
Alichem	A019140316-25g	Benzyl (2-(methylamino)-2-oxoethyl)carbamate	21855-72-1	95%	25g	$465.12	2023-09-02
abcr	AB490954-1 g	Benzyl (2-(methylamino)-2-oxoethyl)carbamate	21855-72-1		1g	€144.00	2023-06-15
abcr	AB490954-5 g	Benzyl (2-(methylamino)-2-oxoethyl)carbamate	21855-72-1		5g	€297.00	2023-06-15
abcr	AB490954-25 g	Benzyl (2-(methylamino)-2-oxoethyl)carbamate	21855-72-1		25g	€637.00	2023-06-15
abcr	AB490954-100 g	Benzyl (2-(methylamino)-2-oxoethyl)carbamate	21855-72-1		100g	€1062.00	2023-06-15
TRC	B704320-250mg	benzyl N-[2-(methylamino)-2-oxoethyl]carbamate	21855-72-1		250mg	$ 50.00	2022-06-06
TRC	B704320-500mg	benzyl N-[2-(methylamino)-2-oxoethyl]carbamate	21855-72-1		500mg	$ 65.00	2022-06-06
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